Cas no 1256806-95-7 (3-Bromo-5-fluoro-2-iodo-pyridine)

3-Bromo-5-fluoro-2-iodo-pyridine is a halogenated pyridine derivative with a well-defined structure, offering versatility as a key intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, fluoro, and iodo groups at the 3, 5, and 2 positions—enables selective functionalization, facilitating cross-coupling reactions such as Suzuki or Sonogashira couplings. The electron-withdrawing nature of the halogens enhances reactivity in nucleophilic aromatic substitution, making it valuable for constructing complex heterocyclic frameworks. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its tunable reactivity and structural diversity.

3-Bromo-5-fluoro-2-iodo-pyridine structure

1256806-95-7 structure

Product Name:3-Bromo-5-fluoro-2-iodo-pyridine

CAS No:1256806-95-7

MF:C₅H₂BrFIN

MW:301.88

MDL:MFCD18256571

CID:2195264

PubChem ID:92020226

Update Time:2025-08-05

3-Bromo-5-fluoro-2-iodo-pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluoro-2-iodo-pyridine
- 3-Bromo-5-fluoro-2-iodopyridine
- CID 92020226
- Pyridine, 3-bromo-5-fluoro-2-iodo-
- AT22417
- SCHEMBL19778532
- DB-366214
- 1256806-95-7
- MFCD18256571
- SY343240
- MDL： MFCD18256571
- Inchi： 1S/C5H2BrFIN/c6-4-1-3(7)2-9-5(4)8/h1-2H
- InChI Key： CWWQFJQUFJTUGG-UHFFFAOYSA-N
- SMILES： IC1C(=CC(=CN=1)F)Br

Computed Properties

Exact Mass: 300.83994g/mol
Monoisotopic Mass: 300.83994g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.3

Experimental Properties

Density: 2.412±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 242.0±35.0 ºC (760 Torr),
Flash Point: 100.1±25.9 ºC,
Solubility: Slightly soluble (1.4 g/l) (25 º C),
pka: -2.93±0.20(Predicted)

3-Bromo-5-fluoro-2-iodo-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B013841-250mg	3-Bromo-5-fluoro-2-iodopyridine	1256806-95-7		250mg	$ 785.00	2022-06-07
TRC	B013841-500mg	3-Bromo-5-fluoro-2-iodopyridine	1256806-95-7		500mg	$ 1300.00	2022-06-07
Matrix Scientific	219975-1g	3-Bromo-5-fluoro-2-iodopyridine, 95% min	1256806-95-7	95%	1g	$840.00	2023-09-06
Matrix Scientific	219975-5g	3-Bromo-5-fluoro-2-iodopyridine, 95% min	1256806-95-7	95%	5g	$2520.00	2023-09-06
Alichem	A029013316-250mg	3-Bromo-5-fluoro-2-iodopyridine	1256806-95-7	95%	250mg	$950.60	2023-09-03
Alichem	A029013316-1g	3-Bromo-5-fluoro-2-iodopyridine	1256806-95-7	95%	1g	$2808.15	2023-09-03
Aaron	AR009JHJ-5g	3-Bromo-5-fluoro-2-iodo-pyridine	1256806-95-7	95%	5g	$707.00	2025-02-13
Aaron	AR009JHJ-10g	3-Bromo-5-fluoro-2-iodo-pyridine	1256806-95-7	95%	10g	$1272.00	2025-02-13
Aaron	AR009JHJ-1g	3-Bromo-5-fluoro-2-iodo-pyridine	1256806-95-7	95%	1g	$202.00	2025-02-13
Aaron	AR009JHJ-100mg	3-Bromo-5-fluoro-2-iodo-pyridine	1256806-95-7	95%	100mg	$49.00	2025-02-13